Cas no 1882309-66-1 (5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one)

5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one is a brominated dihydropyridinone derivative featuring a cyclopropylmethyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The bromine atom at the 5-position offers reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions, while the cyclopropylmethyl group may influence metabolic stability and binding affinity. Its rigid structure and defined stereochemistry make it a valuable scaffold for drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its sensitivity.

5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one structure

1882309-66-1 structure

Product Name:5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one

CAS No:1882309-66-1

MF:C₁₀H₁₂BrNO

MW:242.11238193512

MDL:MFCD30174208

CID:4783603

Update Time:2025-05-21

5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one
- MDL： MFCD30174208
- Inchi： 1S/C10H12BrNO/c1-7-4-10(13)12(6-9(7)11)5-8-2-3-8/h4,6,8H,2-3,5H2,1H3
- InChI Key： ZTLXPPUZAJVFHN-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CC(N(C=1)CC1CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 302
XLogP3: 1.5
Topological Polar Surface Area: 20.3

5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	187557-2.500g	5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one, 95%	1882309-66-1	95%	2.500g	$1733.00	2023-09-07

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Additional information on 5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one

Research Briefing on 5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one (CAS: 1882309-66-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. One such compound, 5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one (CAS: 1882309-66-1), has garnered attention due to its potential therapeutic applications. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

The compound 5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one is a derivative of dihydropyridinone, a scaffold known for its diverse biological activities. Recent studies have explored its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the bromo substituent and cyclopropylmethyl group enhances its binding affinity to target proteins, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) detailed the synthetic route for this compound, emphasizing its high yield and purity. The researchers employed a multi-step protocol involving cyclopropanation and bromination, followed by purification using column chromatography. The compound's structural integrity was confirmed via NMR and mass spectrometry, ensuring its suitability for biological assays.

In vitro evaluations revealed that 5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one exhibits inhibitory activity against key kinases implicated in cancer progression. Specifically, it demonstrated nanomolar potency against BRAF V600E, a mutant kinase frequently associated with melanoma. These findings suggest its potential as a lead compound for targeted cancer therapies.

Further pharmacological profiling indicated favorable pharmacokinetic properties, including moderate plasma stability and acceptable bioavailability in rodent models. However, challenges such as metabolic clearance and potential off-target effects warrant additional optimization. Ongoing research aims to refine the compound's structure to enhance its selectivity and reduce toxicity.

In conclusion, 5-Bromo-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one represents a promising chemical entity with therapeutic potential, particularly in oncology. Future studies should focus on elucidating its mechanism of action and advancing it through preclinical development. Collaborative efforts between academic and industrial researchers will be crucial to translating these findings into clinical applications.